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Compound of Interest

2-Amino-5-bromophenol
Compound Name:

hydrochloride

Cat. No.: B1505894

An In-depth Technical Guide to the Safety and Handling of 2-Amino-5-bromophenol
Hydrochloride

This guide provides comprehensive safety and handling information for 2-Amino-5-
bromophenol hydrochloride, tailored for researchers, scientists, and professionals in drug
development.

Chemical Identification and Physical Properties

2-Amino-5-bromophenol hydrochloride is the hydrochloride salt of 2-Amino-5-bromophenol.
While specific data for the hydrochloride salt is limited, the properties of the parent compound,
2-Amino-5-bromophenol, are presented below. The hydrochloride salt is expected to have
higher water solubility and a different melting point.
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Property Value Source

38191-34-3 (for 2-Amino-5-
CAS Number [11[2][3]141[5]
bromophenol)

C6H6BrNO (for 2-Amino-5-
Molecular Formula [21[3]1[5][6]
bromophenol)

] 188.02 g/mol (for 2-Amino-5-
Molecular Weight [1112][5]
bromophenol)

White to off-white or light
Appearance ] ) [31[5]
yellow solid/crystalline powder

Melting Point 146-147 °C [5]
Boiling Point 265 °C at 760 mmHg [5]
Flash Point 114.1+23.2°C [5]
Density 1.8+0.1 g/cm3 [5]
Solubility Sparingly soluble in water [3]

Hazard Identification and Classification

This chemical is considered hazardous. The GHS classification for 2-Amino-5-bromophenol is
as follows:
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed.[4]

Acute toxicity, Oral Category 4 -
o H315: Causes skin irritation.[4]
Skin irritation Category 2
[51161[7]
o H319: Causes serious eye
Eye irritation Category 2

irritation.[4][5][6][7]

Specific target organ toxicity — H335: May cause respiratory

single exposure (Respirator Category 3

g P (Resp Y g0y irritation.[4][5][6][7]
system)
Acute toxicity, Inhalation Category 4 H332: Harmful if inhaled.[1]

Signal Word: Warning[1][2][4][5]
Hazard Pictograms:

e GHSO07 (Exclamation Mark)[1]

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize risk.

Handling:

Handle in a well-ventilated place.[5]

o Wear appropriate personal protective equipment (PPE), including protective gloves, clothing,
and eye/face protection.[5][8][9][10]

e Avoid contact with skin and eyes.[5][9][10]
e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[5][8][9][10]

e Do not eat, drink, or smoke when using this product.[8][9][10]
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e Wash hands and any exposed skin thoroughly after handling.[5][8][9][10]

e Use non-sparking tools and take precautionary measures against static discharge.[7][11]

Storage:

e Store in a cool, dry, and well-ventilated place.[3][5][7]

o Keep container tightly closed.[5][7][8][11]

« Store locked up.[5][7]

o Keep in the dark and under an inert atmosphere.[2]

e Incompatible materials include strong oxidizing agents, acid anhydrides, and acid chlorides.

[B][10][11]

Personal Protective Equipment (PPE)

A comprehensive PPE program is essential when working with this compound.

PPE Type

Specifications

Eye/Face Protection

Wear chemical safety goggles or a face shield
that complies with OSHA's 29 CFR 1910.133 or
European Standard EN166.[8][10][11][12]

Skin Protection

Wear appropriate protective gloves and clothing
to prevent skin exposure.[8][10][11][12] Thicker
gloves may be necessary where there is a risk

of abrasion or puncture.[9]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are
exceeded or if irritation or other symptoms are
experienced.[8][10][11][12]

First Aid Measures
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Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route

First Aid Instructions

Ingestion

If swallowed, call a POISON CENTER or
doctor/physician if you feel unwell.[8] Rinse
mouth.[7][8] Do NOT induce vomiting.[13] If the
person is conscious and not convulsing, giving a
glass of milk, beaten egg whites, or an activated
charcoal slurry may be advised by a medical

professional.[13]

Skin Contact

Take off immediately all contaminated clothing.
[7] Wash off immediately with plenty of soap and
water for at least 15 minutes.[8] If skin irritation
occurs, get medical advice/attention.[7] Wash

contaminated clothing before reuse.[7][8]

Eye Contact

Rinse cautiously with water for several minutes.
[71[8] Remove contact lenses, if present and
easy to do.[7][8] Continue rinsing for at least 15
minutes.[8] If eye irritation persists, get medical
advice/attention.[7][8]

Inhalation

Remove person to fresh air and keep
comfortable for breathing.[7][9][10] If not
breathing, give artificial respiration.[8][10] If you
feel unwell, call a POISON CENTER or
doctor/physician.[7][10][11]

Accidental Release Measures

In case of a spill, follow these procedures:

» Ensure adequate ventilation and remove all sources of ignition.[11]

o Evacuate personnel from the danger area.[7]

» Avoid breathing dust and prevent contact with skin and eyes.[9]
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e Use dry clean-up procedures; avoid generating dust.[9]

e Sweep up or vacuum the spilled material and shovel it into suitable, closed containers for
disposal.[8][9][12]

e Do not let the product enter drains or surface water.[7][8][11]

Toxicological Information

The toxicological properties of 2-Amino-5-bromophenol hydrochloride have not been fully
investigated.[8] It is known to be harmful if swallowed, causes skin and eye irritation, and may
cause respiratory irritation.[4][5] No information is available regarding its carcinogenicity.[8]

Experimental Protocols

Detailed experimental protocols for this specific compound are not readily available in the
public domain. However, standardized methodologies, such as those established by the OECD
(Organisation for Economic Co-operation and Development) Guidelines for the Testing of
Chemicals, are typically used to assess the hazards identified. Below are generalized protocols
relevant to the known hazards of this compound.

a) Acute Oral Toxicity - OECD Test Guideline 423 (Acute Toxic Class Method)
» Objective: To determine the acute oral toxicity of a substance.

e Principle: A stepwise procedure with a limited number of animals (typically female rats) per
step. The substance is administered orally at one of the defined dose levels (e.g., 5, 50, 300,
2000 mg/kg body weight). The outcome of the test (mortality or evident toxicity) at one dose
level determines the next step.

e Procedure:
o Animals are fasted prior to dosing.
o The substance is administered in a single dose by gavage.

o Animals are observed for mortality, clinical signs of toxicity, and body weight changes for
at least 14 days.
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o A post-mortem examination of major organs is performed on all animals.

o Data Analysis: The results allow for the classification of the substance into a specific GHS
toxicity category.

b) Skin Irritation/Corrosion - OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion)

o Objective: To assess the potential of a substance to cause skin irritation or corrosion.

¢ Principle: The substance is applied to the skin of a single experimental animal (typically an
albino rabbit) in a stepwise manner.

e Procedure:

[¢]

A small area of the animal's back is clipped free of fur.

o

A measured amount of the test substance (0.5 g or 0.5 mL) is applied to a small area of
skin under a gauze patch.

[¢]

The patch is left in place for a defined period (e.g., 4 hours).

[e]

After exposure, the patch is removed, and the skin is cleaned.

o

The skin is observed and graded for erythema (redness) and edema (swelling) at specified
intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

o Data Analysis: The mean scores for erythema and edema are calculated to determine the
irritation potential and classify the substance according to GHS criteria.

c) Eye Irritation/Corrosion - OECD Test Guideline 405 (Acute Eye Irritation/Corrosion)

» Objective: To determine the potential of a substance to cause eye irritation or serious eye
damage.

e Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of
an experimental animal (typically an albino rabbit). The other eye remains untreated and
serves as a control.
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e Procedure:
o A measured amount of the substance (0.1 g or 0.1 mL) is instilled into the eye.

o The eye is observed and scored for effects on the cornea, iris, and conjunctiva at specific
intervals (e.g., 1, 24, 48, and 72 hours) after application.

o Data Analysis: The scores are used to classify the substance based on the severity and
reversibility of the eye effects observed.
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Caption: General workflow for chemical safety assessment and management.
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Remove contaminated clothing.
Wash with soap & water for 15+ min.

Yes Rinse with water for 15+ min.
Remove contact lenses if possible.

Seek medical attention if
symptoms persist or are severe.

Exposure Event
P Move to fresh air.

Provide artificial respiration if needed.

Rinse mouth.
DO NOT induce vomiting.
Seek immediate medical advice.

5
Y

Click to download full resolution via product page

Caption: First aid decision tree based on the route of exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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